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Compound of Interest

Compound Name: Bis(2-ethylhexyl) phosphite

Cat. No.: B146843

In-depth Technical Guide: Bis(2-ethylhexyl)
phosphite

This guide provides core technical specifications for Bis(2-ethylhexyl) phosphite, tailored for
researchers, scientists, and professionals in drug development.

Core Molecular Data

Bis(2-ethylhexyl) phosphite, also known as Bis(2-ethylhexyl) hydrogen phosphite, is an
organic compound with applications in various chemical syntheses.[1][2] Its fundamental
molecular properties are summarized below.

Property Value Source
Molecular Formula C16H3503P NIST[2]
Molecular Weight 306.42 g/mol Sigma-Aldrich
Alternate Formula C16H3403P+ PubChem[1]
Alternate Molecular Weight 305.41 g/mol PubChem[1]

Structural Representation
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The chemical structure of Bis(2-ethylhexyl) phosphite is a central phosphorus atom bonded
to a hydrogen, an oxygen (double bond), and two (2-ethylhexyloxy) groups. This structure is
visualized in the following diagram.
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Click to download full resolution via product page

Chemical structure of Bis(2-ethylhexyl) phosphite.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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